
Proper Disposal of Mozenavir: A Guide for
Research Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mozenavir

Cat. No.: B1684245 Get Quote

Essential Safety and Logistical Information for the Disposal of an Investigational Antiviral

Compound

Mozenavir (DMP-450) is an investigational, orally active, and highly selective inhibitor of the

HIV-1 protease.[1] As a research compound, proper disposal is paramount to ensure laboratory

safety, environmental protection, and regulatory compliance. Although a specific Safety Data

Sheet (SDS) with explicit disposal instructions for Mozenavir is not publicly available, this

guide provides a comprehensive set of procedures based on general best practices for the

disposal of investigational drugs and hazardous pharmaceutical waste in a laboratory setting.

These procedures are informed by guidelines from regulatory bodies such as the

Environmental Protection Agency (EPA) and analogous information from SDSs of other HIV

protease inhibitors.

Step-by-Step Disposal Protocol for Mozenavir
Researchers handling Mozenavir must adhere to the following step-by-step protocol for its

disposal. This procedure is designed to manage unused, expired, or contaminated Mozenavir
and associated materials.

Step 1: Waste Characterization and Hazard Assessment

Before disposal, it is crucial to characterize the waste. Based on data from analogous HIV

protease inhibitors such as Atazanavir, Darunavir, Lopinavir, and Ritonavir, Mozenavir should
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be handled as a potentially hazardous substance.[2][3][4][5][6][7][8][9][10][11][12][13][14][15]

The primary hazards associated with this class of compounds include:

Toxicity: Harmful if swallowed or in contact with skin.[7][9][12]

Irritation: Causes serious eye irritation and may cause skin and respiratory irritation.[7][10]

[12]

Chronic Health Effects: Some compounds in this class are suspected of causing cancer or

reproductive harm.[11][12]

Therefore, Mozenavir waste should be presumed hazardous unless explicitly determined

otherwise by a qualified safety professional. It is essential to consult your institution's

Environmental Health and Safety (EHS) department for a formal hazardous waste

determination.

Step 2: Segregation and Containerization

Proper segregation of waste is critical to prevent dangerous chemical reactions and to ensure

correct disposal pathways.

Solid Waste: Unused or expired Mozenavir powder, contaminated personal protective

equipment (PPE) such as gloves and lab coats, and other contaminated materials should be

collected in a designated hazardous waste container.

Liquid Waste: Solutions containing Mozenavir should be collected in a separate, compatible

hazardous waste container. Do not mix with other solvent waste streams unless approved by

your institution's EHS department.

Sharps Waste: Needles, syringes, or other sharps contaminated with Mozenavir must be

disposed of in a designated, puncture-resistant sharps container for hazardous chemical

waste.

All waste containers must be in good condition, compatible with the waste, and have a secure,

tight-fitting lid.

Step 3: Labeling
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Proper labeling of hazardous waste is a strict regulatory requirement.

All containers must be labeled with the words "Hazardous Waste."

The label must clearly identify the contents, including the full chemical name ("Mozenavir")
and its approximate concentration and quantity.

The date when waste was first added to the container (the accumulation start date) must be

clearly marked.

The name and contact information of the principal investigator or responsible researcher

should also be included.

Step 4: Storage

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near

the point of generation.

The SAA must be under the control of the laboratory personnel.

Waste containers must be kept closed at all times, except when adding waste.

Store containers in secondary containment (such as a spill tray) to contain any potential

leaks.

Do not store incompatible waste types together.

Quantitative Data for Hazardous Waste Management
The following table summarizes key quantitative limits for the storage of hazardous chemical

waste in a laboratory setting, in accordance with federal regulations.
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Parameter Limit
Regulation/Guideline
Reference

Maximum Hazardous Waste

Volume in SAA
55 gallons 40 CFR 262.15

Maximum Acutely Hazardous

Waste (P-listed) in SAA
1 quart (liquid) or 1 kg (solid) 40 CFR 262.15

Time Limit for Removal from

SAA once Full
Within 3 calendar days 40 CFR 262.15

pH Range for Aqueous Waste

Drain Disposal (if deemed non-

hazardous)

Generally between 5.5 and

10.5 (local regulations may

vary)

General laboratory safety

guidelines

Step 5: Disposal

The final disposal of Mozenavir waste must be handled by a licensed hazardous waste

management company.

Contact your institution's EHS department to arrange for a waste pickup.

Do not dispose of Mozenavir or its containers in the regular trash or down the drain.

The recommended disposal method for this type of pharmaceutical waste is high-

temperature incineration by a permitted hazardous waste facility.[4][5]

Experimental Protocols
As Mozenavir is an investigational compound for research use, specific experimental protocols

are not publicly available. The handling and use of Mozenavir in a research setting should be

conducted in accordance with the specific protocols developed by the principal investigator and

approved by the relevant institutional review boards and safety committees. These protocols

should include detailed procedures for safe handling, storage, and waste management.

Mandatory Visualizations
Logical Workflow for Mozenavir Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

Mozenavir waste in a research laboratory.

Mozenavir Waste Generated
(Unused, Expired, Contaminated)

Step 1: Characterize Waste
(Presume Hazardous)

Step 2: Segregate Waste
(Solid, Liquid, Sharps)

Step 3: Containerize and Label
('Hazardous Waste', Contents, Date)

Step 4: Store in SAA
(Secondary Containment, Closed Lid)

Step 5: Arrange EHS Pickup

Final Disposal
(Licensed Vendor - Incineration)
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Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Mozenavir waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684245?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

